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Compound Focus: C.l. Disperse Red 19

CAS No.: 2734-52-3

Cat. No.: S1893905

Quantitative Solubility Comparison

The table below summarizes key experimental solubility data for C.I. Disperse Red 19 and other azo

disperse dyes across different mediums.

Molecular . Solubility in .
Dye Name (C.I. . Solubility in o Test Conditions (for
Formula /| Weight Supercritical CO2
Name) Water (25°C) SC-CO2)
(g/mol) (mol/imol)
C.l. Disperse C16H18N4Oa / 2345ug/L[2] 151-2.63x10°° Pressure: 14-26 MPa,;
Red 19 330.34 [1] [2] [3] Temperature: 343.15-
403.15 K [3]
C.l. Disperse Information not Information 1.96 - 19.78 x 10~ Pressure: 14-26 MPa;
Red 73 provided in not available [3] Temperature: 343.15-
search results 403.15 K [3]
C.l. Disperse Information not Information 1.49-2.49 x 10-° Pressure: 14-26 MPa;
Orange S-RL provided in not available [3] Temperature: 343.15-
search results 403.15 K [3]
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Molecular . Solubility in .

Dye Name (C.I. . Solubility in o Test Conditions (for
Formula | Weight Supercritical CO2

Name) Water (25°C) SC-COz2)
(g/mol) (mol/mol)

Sudan | (Azo C16H12N20 / Very low / Information not Not applicable

dye for 248.28 [4] insoluble [4] available

comparison)

Experimental Protocols for Key Data

The quantitative data presented relies on specific, validated experimental methods. Here are the detailed

protocols for the key solubility measurements cited.

Solubility in Supercritical Carbon Dioxide (SC-CO32)

The data for DR19, DR73, and DO S-RL was obtained using a dynamic (flow-type) method [3].

e Apparatus: A self-regulating flow-type supercritical fluid setup was used, comprising a CO: cylinder,
high-pressure pump, dyeing autoclave (equilibrium cell), and a separation autoclave [3].

e Procedure: Liquid CO2 was pumped through a heat exchanger to reach supercritical conditions
before entering the autoclave filled with the pure dye. The SC-CO: flowed through the dye, became
saturated, and then passed through a back-pressure regulator into the separation autoclave. Here,
the dissolved dye was collected by depressurization, causing it to precipitate [3].

¢ Measurement: The amount of deposited dye was measured gravimetrically (weighed). The volume of
CO: that passed through the system was measured by a flowmeter. Solubility (in mol dye/mol COz2)
was calculated from these two measurements [3].

e Error Control: The estimated errors for temperature and pressure measurements were 0.1 K and
+0.1 MPa, respectively [3].

Water Solubility and Aerobic Biodegradation

A study comparing the fate of soluble and insoluble azo dyes used a specific setup to investigate their

behavior [4].
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¢ Reactor System: Continuous-flow completely mixed stirred-tank reactors were operated under
aerobic conditions with a controlled dissolved oxygen level (2-5 mg/L) [4].

¢ Dye Preparation: Sudan I, being insoluble, was suspended in water using heat (60°C water bath)
and ultrasonication for 30 minutes to increase its dispersity before introduction to the reactor [4].

e Analysis: The study primarily focused on removal mechanisms rather than a pure solubility number.
It concluded that the insoluble dye (Sudan 1) was removed via biosorption onto the surface of
microbial zoogloea, while the soluble dye (Acid Orange 7) was removed through incomplete
biodegradation and bioconversion inside the microbial flocs [4].

Structural and Performance Relationship Analysis

The differences in solubility and performance can be traced back to the molecular structures of the dyes and

the principles of the solvents.

Molecular Structure and Solubility

e C.l. Disperse Red 19: Its structure contains polar groups, including two hydroxyethyl groups (-
CH2-CH2-OH) [1]. While these make it less polar than many water-soluble dyes, they still impart
higher polarity compared to other disperse dyes lacking such groups. This higher polarity is a key
reason for its relatively lower solubility in non-polar supercritical CO2 compared to DR73 [3].

¢ General Principle: Dyes with low polarity and the absence of strong polar groups (e.g., -SOsH,
multiple -OH) generally exhibit higher solubility in SC-CO2. Research confirms that dyes with high
polarity have low solubility in SC-COz, and modifications like the introduction of halogen atoms can
enhance it [3].

Solvent System and Dyeing Application

The choice of solvent system is fundamental to the dyeing process and dictates which dye properties are

most important.

¢ Traditional Aqueous Medium: Disperse dyes are non-ionic and have very low water solubility. They
are applied as fine dispersions in water with the help of dispersing agents [5] [6]. The low water
solubility of DR19 is therefore typical and required for this application method [2].

e Supercritical CO2 Medium: This is a non-polar, water-less dyeing technology. SC-CO: acts as
the solvent to penetrate synthetic fibers and carry the dye molecules. It requires dyes with adequate
solubility in SC-COg2, eliminating the need for dispersants and the subsequent generation of
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wastewater [3]. The performance of a dye in this advanced system is directly linked to its SC-CO2
solubility data [3].

To illustrate the logical relationship between a dye's molecular structure, its inherent properties, and its

performance in different applications, refer to the following diagram:
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Figure 1: The relationship between a dye's molecular structure and its application performance, highlighting

the divergent solubility requirements for different dyeing technologies.

Conclusion and Key Takeaways

e C.I. Disperse Red 19 exhibits low solubility in both water and supercritical CO2, consistent with its
role as a disperse dye.

e For advanced supercritical CO2 dyeing, DR19's performance is moderate. Dyes like C.lI. Disperse
Red 73, with a different molecular structure, show significantly higher solubility in SC-CO2 under
identical conditions [3].

e The key differentiating factor is molecular polarity. Dyes designed with lower polarity and specific
non-polar substituents will generally outperform DR19 in non-polar solvent systems like SC-CO: [3].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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